Cas no 106691-21-8 (4-Chloro-6-methylthieno[2,3-d]pyrimidine)

4-Chloro-6-methylthieno[2,3-d]pyrimidine structure
106691-21-8 structure
Product Name:4-Chloro-6-methylthieno[2,3-d]pyrimidine
CAS No:106691-21-8
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD03030440
CID:830480
PubChem ID:329775397
Update Time:2025-04-19

4-Chloro-6-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-methylthieno[2,3-d]pyrimidine
    • 4-chloro-6-methylthieno[2,3-d]pyrimidine(SALTDATA: FREE)
    • 4-chloro-6-methylthieno<2,3-d>pyrimidine
    • 6-Methyl-4-chlorothieno<2,3-d>pyrimidine
    • RW3777
    • Thieno[2,3-d]pyrimidine,4-chloro-6-methyl
    • AKOS 92593
    • Thieno[2,3-d]pyrimidine, 4-chloro-6-methyl-
    • 4-chloro-6-methyl-thieno[2,3-d]pyrimidine
    • PB27587
    • SY045456
    • AM802885
    • AB0054172
    • ST2401891
    • AB1010234
    • X3464
    • 4-chloro-6-methyl thieno[2,3-d]pyrimidine
    • Thieno[2,3-d]pyrimidine,
    • 4-Chloro-6-Methylthieno[2...
    • ALBB-032407
    • Z1142685199
    • 106691-21-8
    • CS-0050898
    • A26212
    • AKOS000281317
    • AS-41806
    • MFCD03030440
    • DTXSID40374015
    • EN300-71589
    • DA-16968
    • STL582255
    • 4-Chloro-6-methylthieno[2,3-d]pyrimidine, AldrichCPR
    • SCHEMBL1368716
    • MDL： MFCD03030440
    • Inchi： 1S/C7H5ClN2S/c1-4-2-5-6(8)9-3-10-7(5)11-4/h2-3H,1H3
    • InChI Key： NNEBWENPZIGRQK-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=C(C)SC2=NC=N1

Computed Properties

  • Exact Mass: 183.98600
  • Monoisotopic Mass: 183.9861970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 88-91 ºC (sublm)
  • Boiling Point: 301.3℃/760mmHg
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • PSA: 54.02000
  • LogP: 2.65310

4-Chloro-6-methylthieno[2,3-d]pyrimidine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： 26

4-Chloro-6-methylthieno[2,3-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-methylthieno[2,3-d]pyrimidine Pricemore >>

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abcr
AB267238-1 g
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abcr
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